4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile
Description
4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile (4CP6D2PN) is a synthetic compound that has been studied for its potential applications in scientific research. It is a compound of the piperidine class and is composed of four chlorine atoms, six carbon atoms, two nitrogen atoms, and two hydrogen atoms. 4CP6D2PN has been studied for its ability to inhibit certain enzymes, which has been found to be useful in a variety of laboratory settings.
Scientific Research Applications
Chemical Structure and Conformation
The molecular structure and conformational studies of related piperidine derivatives reveal insights into their chemical behavior and potential interactions. For example, the piperidine ring of certain molecules is found in a chair form, with dihedral angles between chlorophenyl rings indicating specific spatial arrangements (Balamurugan, Thiruvalluvar, Butcher, Manimekalai, & Jayabharathi, 2007). Such structural information is crucial for understanding how these compounds may interact with biological targets or participate in chemical reactions.
Synthesis and Characterization
Research into the synthesis and characterization of related compounds provides valuable methodologies for creating and analyzing similar chemical entities. Techniques such as the reaction of 2-acetyl thiophene with chlorobenzaldehyde and ethyl cyanoacetate in the presence of ammonium acetate illustrate pathways to obtain derivatives of the compound (El‐Sayed, Moustafa, Haikal, Abu-El-Halawa, & El Ashry, 2011).
Biological Activities
Studies on the biological activities of structurally similar compounds, such as their antimicrobial and antitumor properties, suggest potential research applications for "4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile". For instance, certain derivatives have been shown to exhibit favorable antimicrobial activities, hinting at possible therapeutic applications (Okasha, Fouda, Bajaber, Ghabbour, Amr, Naglah, Almehizia, Elhenawy, & El-Agrody, 2022).
properties
IUPAC Name |
4-(4-chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidin-1-ylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18Cl3N3/c24-17-7-4-15(5-8-17)18-13-22(16-6-9-20(25)21(26)12-16)28-23(19(18)14-27)29-10-2-1-3-11-29/h4-9,12-13H,1-3,10-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCFUPQDSXPMZRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C(=CC(=N2)C3=CC(=C(C=C3)Cl)Cl)C4=CC=C(C=C4)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18Cl3N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Chlorophenyl)-6-(3,4-dichlorophenyl)-2-piperidinonicotinonitrile | |
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